Cas no 2228454-60-0 (3-2-(propan-2-yl)-1,3-thiazol-4-ylazetidin-3-ol)

• Product Name: 3-2-(propan-2-yl)-1,3-thiazol-4-ylazetidin-3-ol
• CAS No: 2228454-60-0
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 5778038
• PubChem ID: 165780626
• Update Time: 2025-10-31

3-2-(propan-2-yl)-1,3-thiazol-4-ylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1748488
• 2228454-60-0
• 3-[2-(propan-2-yl)-1,3-thiazol-4-yl]azetidin-3-ol
• 3-2-(propan-2-yl)-1,3-thiazol-4-ylazetidin-3-ol

• Inchi： 1S/C9H14N2OS/c1-6(2)8-11-7(3-13-8)9(12)4-10-5-9/h3,6,10,12H,4-5H2,1-2H3
• InChI Key： UNCDSGSLIXDYRQ-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC(=C1)C1(CNC1)O

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.4Ų

Additional information on 3-2-(propan-2-yl)-1,3-thiazol-4-ylazetidin-3-ol

Introduction to 3-2-(propan-2-yl)-1,3-thiazol-4-ylazetidin-3-ol (CAS No. 2228454-60-0) and Its Emerging Applications in Chemical Biology

The compound 3-2-(propan-2-yl)-1,3-thiazol-4-ylazetidin-3-ol (CAS No. 2228454-60-0) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a derivative of thiazole and azetidine, this molecule exhibits unique structural and functional properties that have garnered significant attention in the field of chemical biology. The presence of a propan-2-yl side chain on the thiazole ring introduces a degree of lipophilicity, while the azetidine moiety contributes to rigidity and potential binding interactions with biological targets. This combination makes it a promising candidate for further exploration in drug discovery and therapeutic development.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole scaffolds are known for their role in antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of an azetidine ring into this framework enhances its potential as a pharmacophore by improving metabolic stability and bioavailability. The specific substitution pattern in 3-2-(propan-2-yl)-1,3-thiazol-4-ylazetidin-3-ol suggests that it may interact with enzymes or receptors involved in critical cellular pathways.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The thiazol core provides a versatile platform for modifications that can fine-tune its biological activity. For instance, studies have shown that thiazole derivatives can modulate enzyme activity by binding to active sites or allosteric pockets. The azetidin ring further enhances this capability by restricting conformational flexibility, thereby increasing binding affinity. This structural motif has been explored in the development of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 3-2-(propan-2-yl)-1,3-thiazol-4-ylazetidin-3-ol for potential therapeutic applications. Molecular docking studies have identified several promising interactions between this compound and target proteins such as kinases and transcription factors. These interactions could lead to the development of novel small-molecule drugs with improved efficacy and reduced side effects compared to existing therapies.

The synthesis of 3-2-(propan-2-yl)-1,3-thiazol-4-ylazetidin-3-ol presents an interesting challenge due to the need for precise functionalization of both the thiazole and azetidine rings. However, modern synthetic methodologies have made significant strides in facilitating such transformations. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the construction of complex heterocyclic frameworks with high precision. These advancements not only enhance the accessibility of the compound but also open up new avenues for structural diversification.

In the realm of medicinal chemistry, the exploration of natural product-inspired scaffolds has been highly productive. Many biologically active compounds exhibit structural features similar to those found in natural products, suggesting that they may have evolved through similar biosynthetic pathways. The thiazol and azetidin moieties are common motifs in natural products known for their pharmacological properties. By leveraging these natural templates, chemists can design molecules with enhanced biological activity and selectivity.

The potential applications of 3-2-(propan-2-y)l]-1, 3-thiaZol]-4-y]aZetidin]-3-oL (CAS No. 2228454 60 0) extend beyond traditional drug discovery. It has shown promise as a tool compound for studying enzyme mechanisms and identifying new therapeutic targets. For example, its interaction with specific kinases could provide insights into disease pathways and help develop diagnostic markers or prognostic tools.

The role of computational modeling in understanding the behavior of such compounds cannot be overstated. Molecular dynamics simulations have revealed detailed insights into how 3-(Z)-propen-l-Ilethanolide (CAS No.) interacts with biological targets at an atomic level. These simulations help predict binding affinities, identify key interaction residues, and even guide optimization efforts toward improved potency.

As research continues to uncover new biological functions associated with thiazole derivatives, 2228454 60 0 will likely play an increasingly important role in therapeutic development programs across multiple industries including pharmaceuticals biotechnology sectors where innovation drives progress towards treating complex diseases effectively without compromising safety standards or regulatory compliance requirements set forth by global health authorities.